
An In-depth Technical Guide to the
Physicochemical Properties of Methyl 3-

cyclopentenecarboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 3-cyclopentenecarboxylate

Cat. No.: B058024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Methyl 3-cyclopentenecarboxylate, a valuable intermediate in organic

synthesis. The information is curated for researchers, scientists, and professionals in drug

development who require precise data for experimental design, process optimization, and

quality control.

Core Physicochemical Data
The following table summarizes the key physicochemical properties of Methyl 3-
cyclopentenecarboxylate. This data is essential for handling, storage, and application of the

compound in a laboratory or industrial setting.
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Property Value Reference(s)

Molecular Formula C₇H₁₀O₂ [1][2][3][4]

Molecular Weight 126.15 g/mol [1][2][3][5]

CAS Number 58101-60-3 [1][2][4][6]

Appearance
Clear colorless to light yellow

liquid
[1][4][6]

Density 1.031 g/mL at 25 °C [1][2][6]

Refractive Index (n20/D) 1.4500 - 1.451 [1][2][5][6][7]

Flash Point
48 °C (118 °F) - 48.9 °C (120.0

°F)
[1][2][5][6]

Assay ≥95% [1][2]

Storage Temperature 2-8°C [1][2][5][6]

Experimental Protocols
Detailed experimental protocols for the determination of physicochemical properties are crucial

for reproducibility and validation. Below are generalized, standard methodologies for key

parameters.

Determination of Density
The density of liquid samples like Methyl 3-cyclopentenecarboxylate is typically determined

using a pycnometer or a digital density meter.

Pycnometer Method:

The pycnometer is thoroughly cleaned, dried, and its empty weight is recorded.

It is then filled with distilled water of a known temperature, and the weight is recorded to

determine the volume of the pycnometer.
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The process is repeated with Methyl 3-cyclopentenecarboxylate at a controlled

temperature (e.g., 25 °C).

The density is calculated by dividing the mass of the sample by the volume of the

pycnometer.

Digital Density Meter:

The instrument is calibrated using dry air and distilled water.

The sample is injected into the oscillating U-tube of the meter.

The instrument measures the oscillation frequency, which is directly related to the density

of the sample. The result is digitally displayed.

Determination of Refractive Index
The refractive index is a measure of how much light bends, or refracts, when it enters a

substance. It is a characteristic property of a pure compound and is measured using a

refractometer, typically an Abbé refractometer.

A few drops of Methyl 3-cyclopentenecarboxylate are placed on the prism of the

refractometer.

The prism is closed, and the sample is allowed to equilibrate to the desired temperature

(e.g., 20 °C), usually maintained by a circulating water bath.

Light is passed through the sample, and the telescope eyepiece is adjusted until the

borderline between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read directly from the instrument's scale.

Determination of Flash Point
The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air

near the surface of the liquid. For a compound like Methyl 3-cyclopentenecarboxylate, a

closed-cup method such as the Pensky-Martens or Tag Closed-Cup tester is appropriate.
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The sample is placed in the test cup of the apparatus.

The lid is closed, and the sample is heated at a slow, constant rate.

A small flame is periodically directed into the vapor space of the cup.

The flash point is the lowest temperature at which the application of the test flame causes

the vapor above the sample to ignite with a brief flash.

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a generalized workflow for the physicochemical

characterization of a chemical compound like Methyl 3-cyclopentenecarboxylate.
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Physicochemical characterization workflow.
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This guide provides essential data and standardized methodologies to support the work of

researchers and professionals in the chemical and pharmaceutical sciences. For further

information, consulting the referenced safety data sheets and chemical supplier databases is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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